Cas no 61568-29-4 (Thiophene, 2-ethyltetrahydro-5-methyl-, cis-)

Thiophene, 2-ethyltetrahydro-5-methyl-, cis- structure
61568-29-4 structure
Product Name:Thiophene, 2-ethyltetrahydro-5-methyl-, cis-
CAS No:61568-29-4
MF:C7H14S
MW:130.251060962677
CID:474506
PubChem ID:20837876
Update Time:2025-04-19

Thiophene, 2-ethyltetrahydro-5-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-ethyltetrahydro-5-methyl-, cis-
    • (2S,5R)-2-ethyl-5-methylthiolane
    • 61568-29-4
    • DTXSID10610018
    • Inchi: 1S/C7H14S/c1-3-7-5-4-6(2)8-7/h6-7H,3-5H2,1-2H3/t6-,7+/m1/s1
    • InChI Key: GLYJMWLDSMBPTO-RQJHMYQMSA-N
    • SMILES: S1[C@H](C)CC[C@@H]1CC

Computed Properties

  • Exact Mass: 130.08172
  • Monoisotopic Mass: 130.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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